Cas no 2228234-22-6 (O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine
• CAS No: 2228234-22-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6448451
• PubChem ID: 165655867
• Update Time: 2025-05-20

O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine
• O-[2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-yl]hydroxylamine
• 2228234-22-6
• EN300-1863691

• Inchi： 1S/C13H17N3O/c1-13(2,17-14)12-9-11(15-16(12)3)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
• InChI Key： PLOGVEJLMASBDL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=CC(C2C=CC=CC=2)=NN1C)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228234-22-6)

O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228234-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a 1-methyl-3-phenyl-1H-pyrazole core linked to a propan-2-ylhydroxylamine moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine under the spotlight. Its pyrazole ring system is a common pharmacophore found in many FDA-approved drugs, which explains its relevance in modern therapeutics. Recent studies have explored its role as a precursor for enzyme inhibitors and receptor modulators, aligning with the current trend of targeting specific molecular pathways for disease treatment.

From a synthetic perspective, the compound’s CAS No. 2228234-22-6 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on structure-activity relationship (SAR) studies often utilize this compound to optimize lead molecules. Its stability under various reaction conditions makes it a reliable building block for multi-step organic synthesis, a topic frequently searched in academic and industrial forums.

Environmental and green chemistry considerations are also driving interest in O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine. As the industry shifts toward sustainable practices, researchers are investigating eco-friendly synthesis routes for such intermediates. Questions like “How to improve the yield of pyrazole derivatives?” or “What are the solvent-free alternatives for hydroxylamine reactions?” reflect the evolving priorities in chemical R&D.

In agrochemical applications, this compound’s potential as a plant growth regulator or pesticide intermediate is under exploration. The 1H-pyrazole scaffold is known for its bioactivity, and modifications to its side chains could unlock new functionalities. This aligns with the global push for crop protection solutions that balance efficacy and environmental safety—a hot topic in agricultural sciences.

Analytical characterization of CAS No. 2228234-22-6 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent standards required for pharmaceutical use. Discussions around “How to validate the purity of complex heterocycles?” are common in quality control forums, highlighting the technical challenges associated with such molecules.

Future research directions for O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine may include computational modeling to predict its interactions with biological targets. The rise of AI-driven drug design has made molecular docking studies a trending subtopic, with many researchers querying “How to optimize ligand-receptor binding for pyrazole-based compounds?” This intersection of chemistry and technology underscores the compound’s relevance in next-gen drug development.

In summary, O-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228234-22-6) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural features and adaptability position it as a valuable asset across multiple disciplines, from medicine to sustainable agriculture. As research progresses, this compound will likely remain a focal point for innovation in organic synthesis and beyond.